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Compound of Interest

Compound Name: Hop-17(21)-en-3-ol

Cat. No.: B15594384

This document provides immediate safety and logistical information for the proper disposal of
Hop-17(21)-en-3-ol, a chemical used by researchers, scientists, and drug development
professionals. Adherence to these procedural guidelines is critical for ensuring laboratory
safety and environmental protection.

Chemical and Physical Properties

A summary of the known quantitative data for Hop-17(21)-en-3-ol is presented below. This
information is essential for a preliminary assessment but should be supplemented with
institution-specific guidance.

Property Value

CAS Number 564-14-7[1]

Molecular Formula C30Hs00

Molecular Weight 426.72 g/mol

Appearance Solid (form may vary)

Purity Typically 298% for research grades

Pre-Disposal Safety Precautions

Before initiating the disposal process, ensure all relevant safety measures are in place:
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o Consult the Safety Data Sheet (SDS): Although a specific SDS for Hop-17(21)-en-3-ol was
not found in the initial search, it is imperative to check for an SDS from your chemical
supplier. The SDS provides comprehensive safety and disposal information.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling Hop-17(21)-en-3-ol.

o Work in a Ventilated Area: If there is a risk of generating dust or aerosols, conduct all
handling and preparation for disposal within a fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of Hop-17(21)-en-3-ol must comply with local, state, and federal regulations. The
following is a general procedural guide.

Step 1: Waste Identification and Classification

Treat Hop-17(21)-en-3-ol as a chemical waste. Do not mix Hop-17(21)-en-3-ol with other
waste streams unless compatibility has been verified. Incompatible chemicals can react
dangerously.

Step 2: Waste Collection and Storage

¢ Solid Waste: Place solid Hop-17(21)-en-3-ol waste into a clearly labeled, sealed, and
chemically compatible container.

o Solutions: If Hop-17(21)-en-3-ol is in a solvent, it must be collected in a designated, sealed
waste container that is compatible with the solvent. The container must be clearly labeled
with the full chemical name and concentration of all components.

Step 3: Labeling and Documentation

Properly label the waste container with "Hazardous Waste," the full chemical name ("Hop-
17(21)-en-3-ol"), and any known hazards associated with the compound or its solvent.
Maintain a log of the waste generated.

Step 4: Arranging for Disposal
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o Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department
is the primary resource for guidance on chemical waste disposal.[2] They will provide specific
instructions and arrange for the pickup and disposal of the waste by a licensed hazardous
waste contractor.

» Provide Necessary Information: Be prepared to provide the EHS office with the chemical
name, quantity, and any other relevant safety information.

Important Considerations:

e Do Not Dispose Down the Drain or in Regular Trash: Never dispose of Hop-17(21)-en-3-ol
or its containers in the regular trash or wash it down the sink.[3] This can lead to
environmental contamination and may be a violation of regulations.

o Empty Containers: "Empty" containers that held Hop-17(21)-en-3-ol should be triple-rinsed
with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.
The rinsed container can then be disposed of according to your institution's procedures for
empty chemical containers.

Disposal Workflow Diagram
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Caption: Disposal workflow for Hop-17(21)-en-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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